molecular formula C12H13N3OS B2978035 5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide CAS No. 1043301-81-0

5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide

Cat. No. B2978035
CAS RN: 1043301-81-0
M. Wt: 247.32
InChI Key: GXFRALYRVRRLKW-UHFFFAOYSA-N
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Description

The compound is a derivative of pyrazine and thiophene . Pyrazine is a basic heterocyclic compound that contains a six-membered ring with two nitrogen atoms . Thiophene is a five-membered ring compound with one sulfur atom .


Synthesis Analysis

A related compound, (E)-N-{(thiophene-2-yl)methylene}pyrazine-2-carboxamide, was synthesized through the 1:1 mole ratio reaction of thiophene-2-carbaldehyde and pyrazine-2-carboxamide in ethyl-alcohol solution .


Molecular Structure Analysis

The molecular structure of related compounds was characterized using various techniques such as vibrational, nuclear magnetic resonance (1H- and 13C-NMR), and electronic (UV–Vis) spectroscopies .


Chemical Reactions Analysis

The synthesis of related compounds involves reactions like the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .

Scientific Research Applications

Biologically Active Compounds

Thiophene-based analogs, such as “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide”, have been of interest to a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in these fields.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could be used in the development of new organic semiconductors.

Organic Field-Effect Transistors (OFETs)

Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Therefore, “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in the production of OFETs.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could be used in the production of OLEDs.

Pharmacological Properties

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This implies that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially exhibit similar properties.

DNA Thermal Denaturation Investigation

A thermal denaturation investigation of DNA was studied using a temperature-control programmer spectrometer . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in similar investigations.

Reactivity Parameters

Reactivity parameters such as electron affinity, ionization energy, chemical softness and hardness, electrophilicity and chemical potential were also calculated . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in studies involving these reactivity parameters.

properties

IUPAC Name

5-methyl-N-(2-thiophen-2-ylethyl)pyrazine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13N3OS/c1-9-7-15-11(8-14-9)12(16)13-5-4-10-3-2-6-17-10/h2-3,6-8H,4-5H2,1H3,(H,13,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXFRALYRVRRLKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=N1)C(=O)NCCC2=CC=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide

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